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Compound of Interest

Compound Name: DL-Borneol

Cat. No.: B1667372

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling DL-Borneol. Adherence to these procedures is
critical for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective Equipment
(PPE)

DL-Borneol is a flammable solid that can cause skin, eye, and respiratory tract irritation.[1][2]
[3][4] It may also cause central nervous system effects.[1] Engineering controls, such as using
a chemical fume hood and ensuring the availability of an eyewash station and safety shower,
are fundamental for safe handling.[1]

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

Chemical safety goggles or

glasses compliant with OSHA To prevent eye irritation from
29 CFR 1910.133 or European  dust or splashes.[1]
Standard EN166.[1][5]

Eye and Face Protection

Appropriate protective gloves To avoid skin irritation.[3]
) ] (e.g., nitrile rubber) and Contaminated clothing should
Skin Protection ) )
protective clothing to prevent be removed and washed
skin exposure.[1][3] before reuse.[1]

A NIOSH/MSHA or European

Standard EN 149 approved To prevent respiratory tract
Respiratory Protection respirator is required if irritation from dust inhalation.
exposure limits are exceeded [1]

or if irritation occurs.[1][5]

Safe Handling and Storage Protocol

o Preparation: Before handling, ensure you are trained on the proper procedures and are
familiar with the location and operation of safety equipment, including the eyewash station
and safety shower.[1][6]

o Ventilation: Always handle DL-Borneol in a well-ventilated area, preferably within a chemical
fume hood, to minimize dust and vapor accumulation.[1]

« Ignition Sources: DL-Borneol is a flammable solid. Keep it away from heat, sparks, open
flames, and other ignition sources.[2][3] Use non-sparking tools when handling.[1]

o Personal Protection: Don the appropriate PPE as specified in the table above. Avoid all
personal contact, including inhalation of dust.[7]

» Dispensing: When transferring the solid, minimize dust generation.[1]

o Storage: Store DL-Borneol in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[1][3][5]
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Emergency and First Aid Procedures

Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[1][5]

Immediately flush the skin with plenty of soap
) and water for at least 15 minutes while removing
Skin Contact ) . .
contaminated clothing and shoes.[1][3] If skin

irritation persists, seek medical attention.[5]

Move the exposed person to fresh air

immediately. If breathing is difficult, give oxygen.

Inhalation
If breathing has stopped, provide artificial
respiration. Seek medical attention.[1]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and have
Ingestion them drink 2-4 cupfuls of milk or water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.[1]

Spill and Disposal Plan

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.[6]

Control Ignition Sources: Remove all sources of ignition.[6][8]

Containment: Wear appropriate PPE. Use a non-sparking tool to sweep or vacuum the
spilled material into a suitable, labeled disposal container.[1] Avoid generating dust.[1]

Decontamination: Clean the spill area thoroughly.

Disposal Protocol:
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DL-Borneol and any contaminated materials should be treated as hazardous waste.[6][7]
o Containerize: Place the waste in a suitable, closed, and properly labeled container.[5]

e Regulations: All waste disposal must be conducted in accordance with local, state, and
federal regulations.[6][7] Contact your institution's environmental health and safety
department for specific guidance.

e Recycling: Where possible, consider recycling for unused material if it has not been
contaminated.[7]

o [

Parameter Value Reference
Flash Point 65 °C (149 °F) [1109]
Melting Point 212-214 °C [3]

Boiling Point 210 °C [9]

UN Number 1312 [5]

Hazard Class 4.1 (Flammable Solid) [5]

Safe Handling Workflow for DL-Borneol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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